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Compound of Interest

tert-Butyl (1-acetylpiperidin-4-
Compound Name:
yl)carbamate

Cat. No.: B112417

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl (1-acetylpiperidin-4-yl)carbamate is a chemical compound frequently utilized as a
building block and intermediate in the synthesis of more complex molecules, particularly in the
field of medicinal chemistry and drug development. Its structure incorporates a piperidine ring,
an acetyl group, and a tert-butyloxycarbonyl (Boc) protecting group. This combination of
functional groups makes it a versatile reagent for introducing a substituted piperidine moiety in
a protected form, which can be deprotected in later synthetic steps.

Chemical Properties and Data

This section summarizes the key physicochemical properties of tert-Butyl (1-acetylpiperidin-
4-yl)carbamate.
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Property Value Reference
Molecular Weight 242.31 g/mol [1112]
Molecular Formula Ci12H22N203 [1][2]

tert-butyl N-(1-acetylpiperidin-
IUPAC Name YN YiPIp
4-yl)carbamate

[1](2]

CAS Number 283167-28-2

[1]

) CC(=O)N1CCC(CC1)NC(=0)O
Canonical SMILES

[2]

c(C)ec
Predicted Density 1.08+0.1 g/cm3 [3]
Predicted Boiling Point 392.9+31.0 °C [3]

1-Acetyl-4-Bocamino-
Synonyms piperidine, tert-butyl N-(1-

acetyl-4-piperidyl)carbamate

[1](2]

Molecular Structure

The structure of tert-Butyl (1-acetylpiperidin-4-yl)carbamate is key to its utility in organic

synthesis.
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Caption: 2D structure of tert-Butyl (1-acetylpiperidin-4-yl)carbamate.

Experimental Protocols

The following are generalized experimental protocols relevant to the synthesis and analysis of
tert-Butyl (1-acetylpiperidin-4-yl)carbamate and similar compounds.

Synthesis

A common synthetic route involves a multi-step process:

» Starting Material Preparation: The synthesis typically begins with a commercially available
piperidine derivative, such as 4-aminopiperidine.

o Acetylation: The piperidine nitrogen is acetylated. This is often achieved by reacting the
starting material with an acetylating agent like acetic anhydride or acetyl chloride in the
presence of a base.
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e Boc Protection: The primary amine at the 4-position is then protected with a tert-
butyloxycarbonyl (Boc) group. This is commonly carried out using di-tert-butyl dicarbonate
(Boc20) and a suitable base, such as triethylamine or sodium bicarbonate, in a solvent like
dichloromethane or tetrahydrofuran.

« Purification: The final product is typically purified by techniques such as recrystallization or
column chromatography on silica gel.

Analytical Characterization

To confirm the identity and purity of the synthesized compound, a variety of analytical
techniques are employed.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is used to confirm the presence of key structural
features. Characteristic signals would include those for the tert-butyl group (a singlet
around 1.4 ppm), the acetyl methyl group (a singlet around 2.1 ppm), the piperidine ring
protons (multiplets in the 1.2-4.0 ppm region), and the carbamate NH proton (a broad
singlet).

o 183C NMR: The carbon NMR spectrum provides information on the carbon framework.
Expected signals would include the carbonyl carbons of the acetyl and carbamate groups
(typically in the 155-170 ppm range), the quaternary carbon and methyl carbons of the
tert-butyl group, and the carbons of the piperidine ring.

e Mass Spectrometry (MS):

o Electrospray lonization (ESI): This is a common ionization technique for this type of
molecule. In positive ion mode, the protonated molecule [M+H]* would be expected.
Fragmentation patterns can also provide structural information.

e High-Performance Liquid Chromatography (HPLC):

o Reversed-Phase HPLC: A C18 column is typically used with a mobile phase gradient of
water and an organic solvent (e.g., acetonitrile or methanol), often with an additive like
formic acid or trifluoroacetic acid. Detection can be achieved using a UV detector,
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although the chromophore in this molecule is not particularly strong, or a more universal
detector like an Evaporative Light Scattering Detector (ELSD) or a mass spectrometer.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates a typical workflow for the synthesis and subsequent analysis
of tert-Butyl (1-acetylpiperidin-4-yl)carbamate.
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Caption: Synthetic and analytical workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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